Cas no 1697543-41-1 (1-[(3-Aminocyclopentyl)methyl]-3-propylurea)

• Product Name: 1-[(3-Aminocyclopentyl)methyl]-3-propylurea
• CAS No: 1697543-41-1
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 5841519
• PubChem ID: 106124953
• Update Time: 2025-06-07

1-[(3-Aminocyclopentyl)methyl]-3-propylurea Chemical and Physical Properties

Names and Identifiers

• EN300-740571
• 1697543-41-1
• 1-[(3-aminocyclopentyl)methyl]-3-propylurea
• 1-[(3-Aminocyclopentyl)methyl]-3-propylurea

• Inchi： 1S/C10H21N3O/c1-2-5-12-10(14)13-7-8-3-4-9(11)6-8/h8-9H,2-7,11H2,1H3,(H2,12,13,14)
• InChI Key： JMHVJFOXKLZDJG-UHFFFAOYSA-N
• SMILES： O=C(NCCC)NCC1CCC(C1)N

Computed Properties

• Exact Mass: 199.168462302g/mol
• Monoisotopic Mass: 199.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas

Additional information on 1-[(3-Aminocyclopentyl)methyl]-3-propylurea

Professional Introduction to Compound with CAS No. 1697543-41-1 and Product Name: 1-[(3-Aminocyclopentyl)methyl]-3-propylurea

The compound with the CAS number 1697543-41-1 and the product name 1-[(3-Aminocyclopentyl)methyl]-3-propylurea represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various biological and medicinal contexts. The molecular structure of 1-[(3-Aminocyclopentyl)methyl]-3-propylurea incorporates a cyclopentyl group linked to an amine moiety, which is further connected to a propylurea moiety. This specific arrangement of functional groups imparts distinct chemical and biological properties, making it a subject of intense interest among researchers.

In recent years, the exploration of novel urea derivatives has seen considerable progress, particularly in the development of drugs targeting neurological disorders, inflammation, and other metabolic conditions. The cyclopentyl ring in 1-[(3-Aminocyclopentyl)methyl]-3-propylurea is known for its ability to enhance binding affinity and selectivity, which is crucial for drug design. This feature has been leveraged in the synthesis of compounds that exhibit potent activity against specific biological targets. The propylurea moiety further contributes to the compound's pharmacological profile by influencing its solubility and metabolic stability.

Current research in the field of medicinal chemistry has highlighted the importance of urea-based compounds in modulating enzyme activity and receptor interactions. For instance, studies have demonstrated that certain urea derivatives can act as inhibitors or activators of enzymes involved in pathways relevant to cancer, neurodegeneration, and autoimmune diseases. The structural features of 1-[(3-Aminocyclopentyl)methyl]-3-propylurea make it a promising candidate for further investigation in these areas. The presence of both an amine and a urea group provides multiple sites for interaction with biological targets, offering a versatile platform for drug development.

One of the most compelling aspects of 1-[(3-Aminocyclopentyl)methyl]-3-propylurea is its potential to serve as a scaffold for designing more complex molecules with enhanced therapeutic efficacy. Researchers have utilized computational methods to predict how modifications to the core structure could improve pharmacokinetic properties such as bioavailability and half-life. These predictions are supported by experimental data showing that similar derivatives exhibit favorable pharmacological profiles in vitro and in vivo. The cyclopentyl group, in particular, has been shown to enhance blood-brain barrier penetration, making it an attractive feature for developing treatments targeting central nervous system disorders.

The synthesis of 1-[(3-Aminocyclopentyl)methyl]-3-propylurea involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, have been employed to construct the desired molecular framework efficiently. The challenge lies in optimizing these reactions to minimize side products while maintaining regioselectivity. Recent advances in synthetic methodology have made it possible to achieve this goal with increasing precision, paving the way for scalable production processes.

From a regulatory perspective, compounds like 1-[(3-Aminocyclopentyl)methyl]-3-propylurea must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive pharmacokinetic studies, toxicity assessments, and interactions with other drugs or biological systems. The cyclopentylmethylamine moiety raises questions about potential metabolic pathways and side effects that need careful evaluation during preclinical trials. However, preliminary data suggest that this compound exhibits low toxicity at therapeutic doses when tested in animal models.

The broader significance of 1-[(3-Aminocyclopentyl)methyl]-3-propylurea lies in its contribution to the ongoing effort to develop more effective treatments for complex diseases. By serving as a building block for novel drug candidates, this compound exemplifies how fundamental chemical research can translate into tangible medical benefits. Collaborative efforts between chemists, biologists, and clinicians are essential for realizing this potential fully. As our understanding of disease mechanisms advances, compounds like 1-[(3-Aminocyclopentyl)methyl]-3-propylurea will continue to play a critical role in shaping future therapeutic strategies.